Cas no 126911-77-1 (Ofloxacin Isopropyl Ester)

• Product Name: Ofloxacin Isopropyl Ester
• CAS No: 126911-77-1
• MF: C₂₁H₂₆FN₃O₄
• MW: 403.447248935699
• CID: 5158519
• Update Time: 2025-10-17

Ofloxacin Isopropyl Ester Chemical and Physical Properties

Names and Identifiers

• Ofloxacin Isopropyl Ester
• Ofloxacin Impurity 48

• Inchi： 1S/C21H26FN3O4/c1-12(2)29-21(27)15-10-25-13(3)11-28-20-17(25)14(19(15)26)9-16(22)18(20)24-7-5-23(4)6-8-24/h9-10,12-13H,5-8,11H2,1-4H3
• InChI Key： IXQZLXNKJACFQB-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(C(=O)OC(C)C)=CN3C2=C(C=1N1CCN(C)CC1)OCC3C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 691
• XLogP3: 2.5
• Topological Polar Surface Area: 62.3

Additional information on Ofloxacin Isopropyl Ester

Comprehensive Overview of Ofloxacin Isopropyl Ester (CAS No. 126911-77-1): Properties, Applications, and Industry Insights

Ofloxacin Isopropyl Ester (CAS 126911-77-1) is a chemically modified derivative of ofloxacin, a well-known fluoroquinolone antibiotic. This esterified form enhances certain physicochemical properties, making it valuable in pharmaceutical formulations and research. The compound's unique structure, featuring an isopropyl ester group, improves lipid solubility and bioavailability, which are critical factors in drug delivery systems. Researchers and manufacturers increasingly focus on such derivatives to address challenges like drug resistance and formulation stability.

In recent years, the demand for Ofloxacin Isopropyl Ester has grown due to its role in developing topical and ophthalmic preparations. With the rise of antibiotic-resistant infections, derivatives like this are explored for their potential to enhance efficacy. The CAS 126911-77-1 identifier ensures precise tracking in global chemical databases, aiding regulatory compliance and supply chain transparency. Keywords such as "ofloxacin ester solubility" and "isopropyl derivative synthesis" reflect common queries from chemists and formulators.

The synthesis of Ofloxacin Isopropyl Ester involves esterification under controlled conditions, often using catalysts to optimize yield. Analytical techniques like HPLC and NMR confirm its purity, a topic frequently searched as "CAS 126911-77-1 characterization methods". Its stability under varying pH levels and compatibility with excipients are also studied, aligning with trends in green chemistry and sustainable pharmaceutical manufacturing.

From a commercial perspective, Ofloxacin Isopropyl Ester is supplied by specialty chemical vendors under GMP standards. Searches for "buy ofloxacin isopropyl ester" or "126911-77-1 supplier" highlight procurement interests. Regulatory filings, including DMFs (Drug Master Files), often reference this compound, emphasizing its importance in patent-protected formulations. Discussions on platforms like ResearchGate further validate its relevance in antimicrobial research.

Emerging applications include combination therapies with other antibiotics or adjuvants, addressing superbug infections—a hot topic in medical forums. The ester’s role in prodrug design (a trending search term) is another area of exploration, as it may reduce side effects while maintaining therapeutic action. Environmental impact assessments, such as "degradation pathways of ofloxacin esters", also feature in ecological toxicology studies.

In conclusion, Ofloxacin Isopropyl Ester (CAS 126911-77-1) represents a versatile intermediate with expanding applications. Its integration into advanced drug delivery systems and response to global health challenges underscores its significance. For researchers, terms like "ofloxacin derivative pharmacokinetics" or "ester hydrolysis rate" offer further avenues for investigation, ensuring this compound remains at the forefront of pharmaceutical innovation.